Cas no 2287315-51-7 (1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2287315-51-7
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6174246
• PubChem ID: 165738249
• Update Time: 2025-07-17

1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol
• EN300-6750103
• 2287315-51-7

• Inchi： 1S/C9H11N3O2/c1-6(5-13)12-7-3-2-4-8(14)9(7)10-11-12/h2-4,6,13-14H,5H2,1H3
• InChI Key： SRGNVIXLZPPUSX-UHFFFAOYSA-N
• SMILES： OCC(C)N1C2C=CC=C(C=2N=N1)O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol

Comprehensive Overview of 1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287315-51-7): Properties, Applications, and Innovations

1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287315-51-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzotriazole derivative exhibits unique structural features, combining a hydroxypropan-2-yl moiety with a benzotriazol-4-ol core, making it valuable for diverse applications. Researchers are particularly interested in its potential as a UV absorber, corrosion inhibitor, and intermediate in drug synthesis, aligning with current trends in sustainable chemistry and green manufacturing.

The compound's molecular structure (C₉H₁₁N₃O₂) features both hydrogen bond donor and acceptor sites, enabling complex interactions in formulation chemistry. Recent studies highlight its role in polymer stabilization, where it prevents degradation from environmental stressors—a critical concern in industries seeking durable materials. Its low toxicity profile compared to traditional benzotriazole analogs makes it attractive for cosmetic formulations and biocompatible coatings, addressing consumer demand for safer ingredients.

Innovative applications of CAS 2287315-51-7 include its use in organic electronics, where its electron-rich benzotriazole ring contributes to charge transport properties. This aligns with the booming flexible electronics market, projected to reach $87 billion by 2027. The compound's solubility in polar solvents (e.g., ethanol, DMSO) facilitates its incorporation into ink formulations for printed electronics—a hot topic in advanced manufacturing forums.

From a synthetic chemistry perspective, 1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol serves as a versatile building block for heterocyclic compounds. Its hydroxyl group allows straightforward functionalization, enabling the creation of custom derivatives for targeted applications. Recent patents disclose its utility in photocatalysts and light-harvesting materials, responding to the global push for renewable energy solutions.

Quality control of CAS 2287315-51-7 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring >98% purity for research-grade material. Storage recommendations emphasize protection from UV light and moisture, with stability data showing excellent performance under inert atmospheres—key information for laboratories implementing ISO 9001 standards.

Environmental studies indicate that benzotriazol-4-ol derivatives exhibit improved biodegradability compared to conventional analogs, addressing EPA regulations on persistent organic pollutants. This positions the compound favorably for green chemistry initiatives, a major focus area in academic and industrial research grants.

Future research directions for 1-(1-hydroxypropan-2-yl)-1H-1,2,3-benzotriazol-4-ol explore its biological activity against oxidative stress pathways, with preliminary data suggesting potential in neuroprotective formulations. Such findings correlate with growing interest in nutraceuticals and anti-aging compounds, frequently searched topics in PubMed and Google Scholar databases.